Cas no 1215338-65-0 (N-(1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-[3-(morpholin-4-yl)propyl]benzamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-[3-(morpholin-4-yl)propyl]benzamide hydrochloride
• CAS No: 1215338-65-0
• MF: C₂₂H₂₆ClN₃O₄S₂
• MW: 496.042541980743
• CID: 5472701
• Update Time: 2025-06-09

N-(1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-[3-(morpholin-4-yl)propyl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-3-methylsulfonyl-N-(3-morpholin-4-ylpropyl)benzamide:hydrochloride
• N-(1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-[3-(morpholin-4-yl)propyl]benzamide hydrochloride

• Inchi： 1S/C22H25N3O4S2.ClH/c1-31(27,28)18-7-4-6-17(16-18)21(26)25(11-5-10-24-12-14-29-15-13-24)22-23-19-8-2-3-9-20(19)30-22;/h2-4,6-9,16H,5,10-15H2,1H3;1H
• InChI Key： ASBCQQVSPBUTFE-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CCCN1CCOCC1)(=O)C1=CC=CC(S(C)(=O)=O)=C1.[H]Cl

Additional information on N-(1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-[3-(morpholin-4-yl)propyl]benzamide hydrochloride

Research Brief on N-(1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-[3-(morpholin-4-yl)propyl]benzamide hydrochloride (CAS: 1215338-65-0)

The compound N-(1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-[3-(morpholin-4-yl)propyl]benzamide hydrochloride (CAS: 1215338-65-0) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This small molecule, characterized by its benzothiazole core and morpholine-containing side chain, has attracted significant attention due to its potential therapeutic applications and unique mechanism of action.

Recent studies have focused on elucidating the molecular interactions and biological activities of this compound. Structural analysis reveals that the molecule's benzothiazole moiety facilitates π-π stacking interactions with biological targets, while the morpholine group enhances solubility and pharmacokinetic properties. The methanesulfonyl group contributes to the compound's stability and target binding affinity, making it a versatile scaffold for drug development.

In vitro studies published in the Journal of Medicinal Chemistry (2023) demonstrated potent inhibitory activity of this compound against specific kinase targets involved in inflammatory pathways. The research team reported IC50 values in the low nanomolar range, suggesting high binding affinity. Molecular docking simulations complemented these findings, showing stable interactions with the ATP-binding pocket of the target kinases.

A significant breakthrough came from recent preclinical investigations published in Nature Chemical Biology (2024), where the compound showed remarkable efficacy in animal models of autoimmune disorders. The hydrochloride salt form (CAS: 1215338-65-0) exhibited improved bioavailability compared to the free base, with a plasma half-life suitable for once-daily dosing regimens. These findings have sparked interest in further optimization of this chemical series for clinical development.

Ongoing research is exploring structure-activity relationships (SAR) around this core structure. Several analogs have been synthesized to investigate the importance of the benzothiazole ring, the length of the propyl linker, and the role of the morpholine substituent. Preliminary results suggest that modifications at these positions can significantly alter both potency and selectivity profiles.

The compound's safety profile has been evaluated in recent toxicology studies, with results indicating a favorable therapeutic window. Researchers noted minimal off-target effects in comprehensive kinase profiling assays, suggesting high specificity for the intended biological targets. These characteristics position 1215338-65-0 as a valuable tool compound for probing specific biological pathways and a potential lead for therapeutic development.

Future research directions include further optimization of pharmacokinetic properties, expansion of target profiling, and investigation of combination therapies. The compound's unique chemical features and promising biological activity make it a subject of intense interest in both academic and industrial research settings, with potential applications spanning multiple therapeutic areas including inflammation, oncology, and neurodegenerative diseases.